Cas no 1093107-29-9 (Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)-)

• Product Name: Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)-
• CAS No: 1093107-29-9
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• MDL: MFCD32705521
• CID: 4785423
• PubChem ID: 151478490
• Update Time: 2025-05-21

Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)-

• MDL： MFCD32705521
• Inchi： 1S/C10H11FO4/c1-14-4-5-15-9-6-7(10(12)13)2-3-8(9)11/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： PLYVEPOJGVVVOM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(OCCOC)=C1

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)-

Exploring Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)- (CAS No. 1093107-29-9): Properties, Applications, and Market Insights

Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)- (CAS No. 1093107-29-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This fluorinated benzoic acid derivative is characterized by its unique molecular structure, which includes a fluoro substituent and a 2-methoxyethoxy side chain. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound’s CAS number 1093107-29-9 serves as a unique identifier, ensuring precise classification in chemical databases. Researchers and manufacturers often search for 4-fluoro-3-(2-methoxyethoxy)benzoic acid due to its potential applications in drug development and material science. Its solubility in organic solvents and moderate reactivity make it a versatile building block for more complex molecules.

One of the key reasons for the growing interest in Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)- is its role in the synthesis of active pharmaceutical ingredients (APIs). The fluoro group enhances the bioavailability and metabolic stability of drug candidates, while the 2-methoxyethoxy side chain can improve solubility. These attributes align with current trends in medicinal chemistry, where researchers focus on optimizing drug-like properties.

In addition to pharmaceuticals, this compound finds applications in agrochemicals. The fluoro-substituted benzoic acid derivatives are known for their herbicidal and fungicidal activities. With the increasing demand for sustainable crop protection solutions, 4-fluoro-3-(2-methoxyethoxy)benzoic acid is being explored as a precursor for novel agrochemical formulations.

The market for Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)- is influenced by advancements in synthetic methodologies and regulatory approvals for new drugs. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the needs of research institutions and industrial clients. Recent publications highlight its use in peptide coupling reactions and ligand design, further expanding its utility.

From an environmental perspective, the biodegradability and toxicity profile of CAS 1093107-29-9 are critical considerations. Regulatory bodies require thorough safety assessments, and manufacturers must adhere to guidelines for handling and disposal. The compound’s stability under standard conditions makes it a practical choice for laboratory and industrial use.

For researchers seeking reliable sources of Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)-, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) to verify purity and identity. The compound’s melting point, solubility, and spectroscopic data are essential parameters for experimental reproducibility.

Looking ahead, the demand for fluorinated benzoic acid derivatives is expected to rise, driven by innovations in drug discovery and sustainable agriculture. As synthetic chemists explore greener reaction conditions, 4-fluoro-3-(2-methoxyethoxy)benzoic acid may play a pivotal role in reducing the environmental footprint of chemical processes.

In summary, Benzoic acid, 4-fluoro-3-(2-methoxyethoxy)- (CAS No. 1093107-29-9) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and applications make it a subject of ongoing research and commercial interest. Whether you are a chemist, a procurement specialist, or a researcher, understanding this compound’s properties and market dynamics can provide valuable insights for your work.